Cas no 1469093-35-3 (2-(1,2-Benzoxazol-3-yl)-1-(3-hydroxyazetidin-1-yl)ethan-1-one)

• Product Name: 2-(1,2-Benzoxazol-3-yl)-1-(3-hydroxyazetidin-1-yl)ethan-1-one
• CAS No: 1469093-35-3
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 5057601
• Update Time: 2025-10-27

2-(1,2-Benzoxazol-3-yl)-1-(3-hydroxyazetidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-benzoxazol-3-yl)-1-(3-hydroxyazetidin-1-yl)ethan-1-one
• 2-(1,2-benzoxazol-3-yl)-1-(3-hydroxyazetidin-1-yl)ethanone
• 2-(Benzo[d]isoxazol-3-yl)-1-(3-hydroxyazetidin-1-yl)ethan-1-one
• 2-(1,2-Benzoxazol-3-yl)-1-(3-hydroxyazetidin-1-yl)ethan-1-one

• Inchi： 1S/C12H12N2O3/c15-8-6-14(7-8)12(16)5-10-9-3-1-2-4-11(9)17-13-10/h1-4,8,15H,5-7H2
• InChI Key： KFORLOACNUNUHP-UHFFFAOYSA-N
• SMILES： OC1CN(C(CC2C3C=CC=CC=3ON=2)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 0.3
• Topological Polar Surface Area: 66.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles

Additional information on 2-(1,2-Benzoxazol-3-yl)-1-(3-hydroxyazetidin-1-yl)ethan-1-one

Introduction to 2-(1,2-Benzoxazol-3-yl)-1-(3-hydroxyazetidin-1-yl)ethan-1-one (CAS No. 1469093-35-3)

2-(1,2-Benzoxazol-3-yl)-1-(3-hydroxyazetidin-1-yl)ethan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 1469093-35-3, represents a promising candidate for further exploration in drug discovery and development. The molecular structure of this compound features a benzoxazole moiety linked to an azetidine ring through an ethanone bridge, which introduces both aromatic and heterocyclic functionalities, making it a versatile scaffold for medicinal chemistry applications.

The benzoxazole ring is a well-known pharmacophore in medicinal chemistry, often found in bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. The presence of the benzoxazol-3-yl group in this compound suggests potential interactions with biological systems, which could be exploited for therapeutic purposes. Additionally, the hydroxyazetidin-1-yl moiety adds another layer of complexity, introducing a hydroxyl group that may participate in hydrogen bonding interactions, further enhancing the compound's binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with greater accuracy. Studies have shown that molecules containing benzoxazole and azetidine moieties can exhibit significant pharmacological activity, particularly in the context of anti-inflammatory, antimicrobial, and anticancer applications. The unique combination of these structural elements in 2-(1,2-Benzoxazol-3-yl)-1-(3-hydroxyazetidin-1-yl)ethan-1-one makes it an intriguing subject for further investigation.

In the realm of drug discovery, the development of novel scaffolds is crucial for overcoming resistance mechanisms and improving therapeutic efficacy. The structural features of this compound suggest potential applications in targeting various diseases, including those involving protein-protein interactions or enzyme inhibition. For instance, the benzoxazole ring may serve as a hinge binder or interact with aromatic pockets in protein targets, while the hydroxyl group could enhance solubility and bioavailability.

Experimental studies have begun to explore the pharmacological profile of 2-(1,2-Benzoxazol-3-yl)-1-(3-hydroxyazetidin-1-yl)ethan-1-one, with initial results indicating promising activity against certain disease models. Researchers have observed notable effects in cell-based assays, where the compound demonstrated inhibitory activity against specific enzymes and pathways relevant to inflammation and cancer progression. These findings align with emerging research trends that highlight the importance of heterocyclic compounds in developing next-generation therapeutics.

The synthesis of this compound presents an interesting challenge due to its complex architecture. Traditional organic synthesis techniques have been employed to construct the benzoxazole and azetidine moieties, followed by their coupling via an ethanone linkage. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for translating laboratory discoveries into clinical applications.

The potential therapeutic applications of 2-(1,2-Benzoxazol-3-yl)-1-(3-hydroxyazetidin-1-yl)ethan-1-one are further supported by its favorable pharmacokinetic properties. Preliminary pharmacokinetic studies suggest good oral bioavailability and reasonable metabolic stability, which are critical factors for drug development. Additionally, the compound exhibits low toxicity profiles in preclinical models, indicating its safety for further exploration in human trials.

As research continues to uncover new biological targets and mechanisms underlying various diseases, compounds like 2-(1,2-Benzoxazol-3-yl)-1-(3-hydroxyazetidin-1-yl)ethan-1-one will play a pivotal role in developing innovative treatments. The integration of computational biology, high-throughput screening technologies, and traditional synthetic chemistry will accelerate the discovery process and lead to more effective therapeutic interventions.

In conclusion,2-(1,2-Benzoxazol-3-ylyl)-1-(3-hydroxyazetidin-l-yI)ethan-l-one (CAS No. 1469093 - 35 - 3) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activity. Further research is warranted to fully elucidate its therapeutic potential and optimize its pharmacological properties for clinical use.